Cas no 161909-82-6 (2-dimethylaminoethanethiol hydrochloride)

• Product Name: 2-dimethylaminoethanethiol hydrochloride
• CAS No: 161909-82-6
• MF: C₄H₁₂ClNS
• MW: 141.66277885437
• CID: 904621
• Update Time: 2023-04-02

2-dimethylaminoethanethiol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-dimethylaminoethanethiol hydrochloride
• 2-(Dimethylamino)ethanethiol hydrochloride (Captamine hydrochloride)

• Inchi： 1S/C4H11NS.ClH/c1-5(2)3-4-6;/h6H,3-4H2,1-2H3;1H
• InChI Key： NRVFDGZJTPCULU-UHFFFAOYSA-N
• SMILES： C(S)CN(C)C.[H]Cl

Computed Properties

• Exact Mass: 141.037898
• Monoisotopic Mass: 141.037898
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.2